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Introduction

Ferrous sulfate dosimetry, particularly using the Fricke dosimeter, is a well-established
chemical dosimetry system for measuring absorbed dose in ionizing radiation fields. The dose
measurement is based on the radiation-induced oxidation of ferrous ions (Fe2*) to ferric ions
(Fes®*). The concentration of the resulting ferric ions is proportional to the absorbed dose. While
the standard Fricke method involves spectrophotometric measurement of Fe3* in the UV region
(around 304 nm), the thiocyanate method offers a sensitive alternative in the visible spectrum.
This method relies on the formation of a distinctively red-colored ferric-thiocyanate complex,
which can be quantified using a standard spectrophotometer.

These application notes provide a detailed protocol for using the ferrous sulfate dosimeter with
the thiocyanate readout method, including reagent preparation, experimental procedures, and
data analysis.

Principle

The fundamental principle of ferrous sulfate dosimetry lies in the radiation-induced oxidation of
ferrous ions (Fe2*) in an acidic aqueous solution to ferric ions (Fe3*). The radiation chemical
yield, or G-value, represents the number of moles of Fe3* produced per joule of energy
absorbed.
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The subsequent addition of a thiocyanate salt (e.g., ammonium thiocyanate or potassium
thiocyanate) to the irradiated solution leads to the formation of a colored complex with the ferric
ions, typically [Fe(SCN)]2* and other higher-order complexes.[1][2] The intensity of the resulting
red color is directly proportional to the concentration of Fe3* ions, which in turn is proportional
to the absorbed radiation dose. The absorbance of this complex is measured
spectrophotometrically at its wavelength of maximum absorbance, which is typically around
480 nm.[1]

Reagents and Materials

e Ferrous Ammonium Sulfate Hexahydrate [(NHa)2Fe(SOa4)2:6H20]

¢ Sodium Chloride (NaCl)

e Sulfuric Acid (H2S0a4), concentrated

o Ammonium Thiocyanate (NH4SCN) or Potassium Thiocyanate (KSCN)
o High-purity water (e.g., distilled or deionized)

e Volumetric flasks

o Pipettes

e Spectrophotometer

e Cuvettes

« Irradiation vials (e.g., glass or plastic)

Experimental Protocols

The standard Fricke solution consists of 1 mM ferrous ammonium sulfate and 1 mM sodium
chloride in 0.4 M sulfuric acid.[3][4]

e Prepare 0.4 M Sulfuric Acid: Carefully add 22.2 mL of concentrated sulfuric acid (98%,
density 1.84 g/mL) to approximately 800 mL of high-purity water in a 1 L volumetric flask.
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Allow the solution to cool to room temperature and then dilute to the 1 L mark with high-purity
water.

Prepare the Dosimeter Solution:
o Weigh out 0.392 g of ferrous ammonium sulfate hexahydrate.
o Weigh out 0.058 g of sodium chloride.

o Dissolve both solids in the 1 L of 0.4 M sulfuric acid. Mix thoroughly until all solids are
dissolved.

Note: The sodium chloride is added to minimize the effect of any organic impurities.[3]

Weigh out approximately 10 g of potassium thiocyanate or 7.6 g of ammonium thiocyanate.

[5]

Dissolve the solid in a 100 mL volumetric flask with high-purity water.

Make up the volume to the 100 mL mark with high-purity water and mix well.[5]
Fill the irradiation vials with the Fricke dosimeter solution.

Place the vials in the radiation field for a defined period to achieve the desired absorbed
dose. The typical dose range for the Fricke dosimeter is 10 Gy to 350 Gy.[6]

Use a non-irradiated sample of the Fricke solution from the same batch as a control or blank.
Following irradiation, allow the solution to stabilize.

Pipette a specific volume of the irradiated Fricke solution (e.g., 1 mL) into a clean tube or
cuvette.

Add a specific volume of the thiocyanate reagent solution (e.g., 1 mL) to the irradiated
solution. The mixture will develop a red color.

Allow the color to develop and stabilize for a few minutes.[7]
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o Measure the absorbance of the solution using a spectrophotometer at the wavelength of

maximum absorbance for the ferric-thiocyanate complex, which is typically around 480 nm.

[1] Use the non-irradiated Fricke solution mixed with the thiocyanate reagent as the blank.

Data Presentation

Component Concentration Purpose
Ferrous Ammonium Sulfate 1x103M Source of Fe2* ions
_ . Desensitizes the dosimeter to
Sodium Chloride 1x103M o N
organic impurities
Sulfuric Acid 04M Provides an acidic medium
Parameter Value Reference
Wavelength of Max.
~480 nm [1]

Absorbance (Amax)
Molar Absorption Coefficient 1.88 x 104 L mol~t cm™1 (at 5]
(e) 485 nm)
Radiation Source G-value (pmol J-?) Reference
Co-60 ~1.61 [9]
High-energy electrons (>15

g i ( 1.620 + 0.006 [6]
MeV)
Ir-192 1.589 + 0.009 [6]
250 kV X-rays Varies, higher than Co-60 [6]
Parameter Value Reference
Dose Range 10 Gy to 350 Gy [6]

] o ~0.1 Gy (for thiocyanate

Lower Detection Limit [10]

method)
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Caption: Experimental workflow for ferrous sulfate dosimetry with thiocyanate readout.
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Caption: Chemical reactions in ferrous sulfate dosimetry with the thiocyanate method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Ferrous Sulfate
Dosimetry using the Thiocyanate Method]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202350#ferrous-sulfate-dosimetry-using-the-
thiocyanate-method]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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